Cas no 155431-40-6 (4-(2,4-Difluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)

4-(2,4-Difluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one structure
155431-40-6 structure
Product Name:4-(2,4-Difluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
CAS No:155431-40-6
MF:C8H5F2N3O
MW:197.141607999802
CID:65404
PubChem ID:19373615
Update Time:2025-04-18

4-(2,4-Difluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2,4-Difluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
    • 4-(2,4-difluorophenyl)-3(2H,4H)-1,2,4-triazolone
    • 4-(2,4-difluorophenyl)-2H-1,2,4-triazol-3(4H)-one
    • 155431-40-6
    • SCHEMBL8723259
    • 4-(2,4-difluorophenyl)-1H-1,2,4-triazol-5-one
    • AKOS015909746
    • IGHMHZJJAIEXOQ-UHFFFAOYSA-N
    • 4-(2,4-Difluorophenyl)-1H-1,2,4-triazol-5(4H)-one
    • Inchi: 1S/C8H5F2N3O/c9-5-1-2-7(6(10)3-5)13-4-11-12-8(13)14/h1-4H,(H,12,14)
    • InChI Key: IGHMHZJJAIEXOQ-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N1C=NNC1=O)F

Computed Properties

  • Exact Mass: 197.04015
  • Monoisotopic Mass: 197.04006812g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • Density: 1.54
  • PSA: 44.7
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk